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Compound of Interest

Compound Name: H-Gly-Ala-Leu-OH

Cat. No.: B1671919 Get Quote

This guide provides a comprehensive overview of the core physicochemical characteristics of

the tripeptide Glycyl-L-Alanyl-L-Leucine (Gly-Ala-Leu). It is intended for researchers, scientists,

and drug development professionals, offering detailed quantitative data, experimental

methodologies, and visual representations of relevant biological pathways and experimental

workflows.

Core Physicochemical Properties
The physicochemical properties of a peptide are fundamental to its behavior in biological

systems, influencing its solubility, stability, absorption, and interaction with molecular targets.

For Gly-Ala-Leu, a combination of computed data for the isomeric tripeptide Ala-Gly-Leu from

reliable databases and predictive models are utilized in the absence of direct experimental

values for all parameters.

Table 1: Summary of Physicochemical Properties of Gly-Ala-Leu and its Isomer Ala-Gly-Leu
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Property
Gly-Ala-Leu
(Predicted/Estimated)

Ala-Gly-Leu (Computed
Data)[1]

Molecular Formula C₁₁H₂₁N₃O₄ C₁₁H₂₁N₃O₄

Molecular Weight 259.30 g/mol 259.30 g/mol

Exact Mass 259.15320616 Da 259.15320616 Da

Isoelectric Point (pI) ~5.65 (Predicted) Not Available

Lipophilicity (XLogP3) Not Available -2.9

Topological Polar Surface Area 117 Å² (Predicted) 122 Å²

Hydrogen Bond Donors 3 (Predicted) 3

Hydrogen Bond Acceptors 4 (Predicted) 4

Rotatable Bond Count 6 (Predicted) 7

Note: Predicted values for Gly-Ala-Leu are generated using established bioinformatics tools

and are provided as estimates. Computed data for Ala-Gly-Leu is sourced from PubChem.

Solubility and Stability
The solubility and stability of Gly-Ala-Leu are critical determinants of its utility in research and

pharmaceutical applications.

Solubility Profile
Peptides with a higher proportion of hydrophobic residues, like Leucine, may exhibit limited

aqueous solubility. Gly-Ala-Leu, containing both a small neutral (Glycine) and hydrophobic

aliphatic (Alanine, Leucine) amino acids, is predicted to have moderate solubility in aqueous

solutions.[2] The solubility is expected to be pH-dependent, increasing at pH values away from

its isoelectric point. For peptides with low aqueous solubility, organic solvents such as dimethyl

sulfoxide (DMSO) followed by careful dilution in an aqueous buffer can be employed.[2]

Table 2: Predicted Solubility of Gly-Ala-Leu
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Solvent Predicted Solubility

Water Moderately Soluble

Aqueous Buffers (pH ≠ pI) Higher Solubility

DMSO Soluble

Ethanol Sparingly Soluble

Note: These are general predictions based on the amino acid composition.

Chemical Stability and Degradation
The primary routes of chemical degradation for peptides in aqueous solution are hydrolysis of

the peptide bonds and modifications to specific amino acid side chains. The stability of Gly-Ala-

Leu will be influenced by pH and temperature. Peptide bond hydrolysis is generally slowest at a

pH between 4 and 6. A study on dipeptides indicated that those with an N-terminal glycine

residue, like Gly-Leu, tend to have longer half-lives in plasma compared to those with an N-

terminal alanine.[3] This suggests that the Gly-Ala peptide bond in Gly-Ala-Leu may be

relatively stable.

Biological Context and Signaling Pathways
The Gly-Ala-Leu sequence is found within the Diapause Hormone (DH), a neuropeptide in the

silkworm, Bombyx mori, that plays a crucial role in regulating embryonic diapause.[4] DH is

secreted from the subesophageal ganglion and acts on the developing ovaries to induce

diapause.[5] The signaling cascade initiated by DH involves its binding to a specific G protein-

coupled receptor, the Diapause Hormone Receptor (DHR), leading to downstream

transcriptional changes that control metabolic and developmental arrest.[5][6]

While Gly-Leu has been shown to activate the mTOR signaling pathway, which is a central

regulator of cell growth and protein synthesis, the direct effect of Gly-Ala-Leu on this pathway

has not been explicitly demonstrated.[7][8]

Below is a diagram illustrating the proposed signaling pathway for the Diapause Hormone

containing the Gly-Ala-Leu sequence.
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Caption: Diapause Hormone Signaling Pathway.

Experimental Protocols
Accurate characterization of Gly-Ala-Leu requires robust experimental methodologies. The

following sections detail standard protocols for determining key physicochemical properties.

Determination of Isoelectric Point (pI)
The isoelectric point is the pH at which the net charge of the peptide is zero.

Methodology: Capillary Isoelectric Focusing (cIEF)

Sample Preparation: Dissolve the lyophilized Gly-Ala-Leu peptide in deionized water to a

final concentration of 1-2 mg/mL.

Capillary and Ampholytes: Utilize a coated fused-silica capillary. Fill the capillary with a

solution containing a mixture of carrier ampholytes that establish a pH gradient (e.g., pH 3-

10). The sample is mixed with the ampholyte solution.

Focusing: Apply a high voltage across the capillary. The peptide will migrate through the pH

gradient until it reaches the pH that corresponds to its pI, at which point its net charge is

zero, and migration ceases.

Mobilization and Detection: After focusing, the focused peptide zones are mobilized past a

detector (typically UV absorbance at 280 nm) by applying pressure or a chemical mobilizing
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agent. The pI is determined by comparing the migration time of the peptide to that of pI

markers with known isoelectric points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ala-Gly-Leu | C11H21N3O4 | CID 71422467 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. lifetein.com [lifetein.com]

3. masterorganicchemistry.com [masterorganicchemistry.com]

4. MTOR signaling pathway | Proteintech [ptglab.com]

5. Transcriptional Dynamics Induced by Diapause Hormone in the Silkworm, Bombyx mori -
PMC [pmc.ncbi.nlm.nih.gov]

6. Transcriptional Dynamics Induced by Diapause Hormone in the Silkworm, Bombyx mori -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. Regulation of the expression of key signalling molecules in mTOR pathway of skeletal
muscle satellite cells in neonatal chicks: Effects of leucine and glycine-leucine peptide -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Characteristics of Gly-Ala-Leu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671919#physicochemical-characteristics-of-gly-ala-
leu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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